3-[(2-Methylpropan-2-yl)oxycarbonylamino]thieno[3,2-c]pyridine-2-carboxylic acid

• IUPAC Name: 3-[(2-methylpropan-2-yl)oxycarbonylamino]thieno[3,2-c]pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H14N2O4S/c1-13(2,3)19-12(18)15-9-7-6-14-5-4-8(7)20-10(9)11(16)17/h4-6H,1-3H3,(H,15,18)(H,16,17)
• InChI Key: JMXFZTRMEVZYCC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(SC2=C1C=NC=C2)C(=O)O
• Molecular Formula: C13H14N2O4S
• Molecular Weight: 294.33 g/mol

Description

3-[(2-Methylpropan-2-yl)oxycarbonylamino]thieno[3,2-c]pyridine-2-carboxylic acid is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, and its mechanism of action has been investigated in detail.

Mechanism of Action

The mechanism of action of 3-[(2-Methylpropan-2-yl)oxycarbonylamino]thieno[3,2-c]pyridine-2-carboxylic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been found to bind to DNA and RNA, and it may also interact with proteins and other cellular components.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(2-Methylpropan-2-yl)oxycarbonylamino]thieno[3,2-c]pyridine-2-carboxylic acid have been studied extensively in vitro and in vivo. This compound has been found to have antibacterial and antifungal activity against several strains of bacteria and fungi. It has also been shown to inhibit the growth of certain cancer cells and to induce apoptosis in tumor cells. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(2-Methylpropan-2-yl)oxycarbonylamino]thieno[3,2-c]pyridine-2-carboxylic acid in lab experiments include its high purity and stability, as well as its well-established synthesis method. However, this compound may have limitations in terms of its solubility and bioavailability, which may affect its efficacy in certain applications.

Future Directions

There are several future directions for research on 3-[(2-Methylpropan-2-yl)oxycarbonylamino]thieno[3,2-c]pyridine-2-carboxylic acid. One area of interest is the development of new derivatives and analogs of this compound with improved properties and efficacy. Another area of research is the investigation of the potential of this compound as a drug delivery agent, particularly for the targeted delivery of anticancer drugs. Additionally, this compound may have potential applications in molecular imaging and diagnostic techniques, which could be explored in future studies.
In conclusion, 3-[(2-Methylpropan-2-yl)oxycarbonylamino]thieno[3,2-c]pyridine-2-carboxylic acid is a chemical compound with potential applications in scientific research, particularly in the field of medicinal chemistry. Its synthesis method has been optimized and its mechanism of action has been investigated in detail. This compound has various biochemical and physiological effects, and its advantages and limitations for lab experiments have been discussed. There are several future directions for research on this compound, which could lead to the development of new drugs and diagnostic tools.

Synthesis Methods

The synthesis of 3-[(2-Methylpropan-2-yl)oxycarbonylamino]thieno[3,2-c]pyridine-2-carboxylic acid involves several steps, including the condensation of 2-aminothiophene-3-carboxylic acid with ethyl oxalate, followed by the reaction with tert-butyl chloroformate and 2-methylpropan-2-amine. The resulting product is then hydrolyzed to obtain the final compound. This synthesis method has been optimized and improved over the years, and it is now possible to obtain high yields of pure compound with high efficiency.

Scientific Research Applications

The 3-[(2-Methylpropan-2-yl)oxycarbonylamino]thieno[3,2-c]pyridine-2-carboxylic acid has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been found to have various biological activities, including antibacterial, antifungal, and antitumor properties. It has also been investigated for its potential as a drug delivery agent and as a fluorescent probe for molecular imaging.